N-(4-fluorophenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C18H20FN3O4S/c19-14-4-6-15(7-5-14)20-17(23)13-21-12-16(8-9-18(21)24)27(25,26)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2,(H,20,23)
• InChI Key: VKIRWDDODLBFJE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O4S
• Molecular Weight: 393.4 g/mol

Description

N-(4-fluorophenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide, also known as Compound A, is a small molecule drug that has shown promising results in various scientific research studies. It belongs to the class of pyridine-based compounds and has a molecular weight of 431.47 g/mol.

Scientific Research Applications

Pharmacological Characterization and Potential Therapeutic Applications

Compounds structurally related to N-(4-fluorophenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide have been extensively studied for their pharmacological properties and potential therapeutic applications. For instance, Grimwood et al. (2011) characterized PF-04455242, a κ-opioid receptor antagonist with potential for treating depression and addiction disorders, highlighting the relevance of such compounds in neuroscience research Grimwood et al., 2011.

Anticonvulsant and Analgesic Activities

Obniska et al. (2015) synthesized and evaluated a series of acetamides for their anticonvulsant activity, revealing that some compounds showed significant protection in animal models of epilepsy. This research indicates the potential application of related compounds in developing new anticonvulsant and analgesic drugs Obniska et al., 2015.

Anticancer Activity

Hammam et al. (2005) explored the synthesis of fluoro-substituted benzopyrans with significant anti-lung cancer activity. Such studies exemplify the application of fluorinated compounds in oncology, suggesting areas where N-(4-fluorophenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide and its analogs could be investigated Hammam et al., 2005.

Enzyme Inhibition and Molecular Docking Studies

Khalid et al. (2014) synthesized N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives and evaluated them against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes. The promising activity of these compounds underscores the utility of related chemical structures in studying enzyme inhibition Khalid et al., 2014.